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Compound of Interest

Compound Name: Mordant Orange 1

Cat. No.: B1664777

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known spectral properties of
Mordant Orange 1 (C.I. 14030), an azo dye. Due to the limited availability of comprehensive
public data, this document summarizes existing information and presents generalized,
adaptable experimental protocols for determining key spectral characteristics. This guide is
intended to serve as a foundational resource, highlighting current knowledge and addressing
significant data gaps regarding this compound.

Chemical and Physical Properties

Mordant Orange 1, also known as Alizarin Yellow R, is a chemical compound frequently used
as a metal colorant and a pH indicator.[1] Its fundamental properties are summarized in Table
1.
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Property

Value

Reference(s)

Chemical Name

2-hydroxy-5-[(4-
nitrophenyl)diazenyllbenzoic

acid

[2](3]

Alizarin Yellow R, 5-(4-

Synonyms ] o ) [2]
Nitrophenylazo)salicylic acid

C.l. Name Mordant Orange 1; 14030 [4]

CAS Number 2243-76-7 [2][5][6]

Molecular Formula C13HoN30s [2][5][6]

Molecular Weight 287.23 g/mol [1112][3]

Appearance Orange-brown powder [1][5]

Melting Point >250 °C [1][5]
Soluble in water and ethanol;

Solubility slightly soluble in acetone.[5] [51[7]
[7]

pKa 11.2 (at 25°C) [51[7118]

pH Indicator Range

pH 10.0 (Yellow) - 12.0
(Red/Violet)

[11(51(7]

Spectral Properties

Detailed experimental data on the full spectral properties of Mordant Orange 1 are scarce in

peer-reviewed literature. The available data primarily focuses on its UV-Visible absorption

characteristics. Information regarding its fluorescence properties, such as emission wavelength

and quantum yield, is not readily available.
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Parameter Value Solvent/Conditions  Reference(s)

Maximum Absorption

385 nm Not specified [5]
Wavelength (Amax)
389 nm Not specified [9]

On ceramic tile
410 nm [10]

substrate

o At 266-276 nm in
Molar Absorptivity (€) >7000 L-mol~t.cm~1 [5][11]
methanol (0.006 g/L)

Emission Wavelength
(Aem)

Data not available

Quantum Yield (®) Data not available

Experimental Protocols

The following sections provide generalized methodologies for the characterization of azo dyes,
which can be adapted for a detailed investigation of Mordant Orange 1.

This protocol outlines the steps to determine the absorption spectrum, maximum absorption
wavelength (Amax), and molar absorptivity (€) of Mordant Orange 1.

Objective: To measure the absorbance of Mordant Orange 1 across the UV-Visible range and
calculate its key absorption parameters.

Materials:

Mordant Orange 1

Spectroscopic grade solvent (e.g., water, ethanol, methanol, or a suitable buffer)

Volumetric flasks and pipettes

Quartz cuvettes (1 cm path length)

UV-Visible spectrophotometer
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Procedure:

Stock Solution Preparation: Accurately weigh a known mass of Mordant Orange 1 and
dissolve it in a precise volume of the chosen solvent within a volumetric flask to create a
stock solution of known concentration.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution. The
concentrations should be chosen to yield absorbance values within the linear range of the
spectrophotometer, typically between 0.1 and 1.0.[12]

Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up
and stabilize. Set the wavelength range for scanning, for instance, from 200 nm to 800 nm.
[12]

Blank Measurement: Fill a quartz cuvette with the pure solvent to serve as a blank. Place the
cuvette in the spectrophotometer and record a baseline spectrum to zero the instrument.[12]
[13]

Sample Measurement: Empty the cuvette, rinse it with one of the diluted samples, and then
fill it with the same sample. Record the absorption spectrum for each of the prepared
dilutions of Mordant Orange 1.[12]

Data Analysis:
o lIdentify the wavelength of maximum absorbance (Amax) from the recorded spectra.[12]

o Using the Beer-Lambert law (A = €bc), plot a calibration curve of absorbance at Amax
versus the concentration of the dilutions.[12]

o The molar absorptivity (¢) can be calculated from the slope of the linear portion of the
calibration curve, where the slope equals €b (b is the path length of the cuvette, typically 1
cm).[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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